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For Researchers, Scientists, and Drug Development Professionals

Proficiency testing (PT) is a critical component of a laboratory's quality assurance and quality
control (QA/QC) framework, providing an external validation of analytical capabilities.[1][2] For
laboratories involved in environmental contaminant analysis, participation in robust PT
programs is essential for ensuring data integrity, meeting regulatory requirements, and
maintaining accreditation.[1] This guide offers a comparative overview of key considerations
when selecting a PT provider and details the typical experimental workflow involved in these
programs.

Comparing Proficiency Testing Providers

Choosing the right PT provider is a crucial decision for any laboratory. While direct head-to-
head performance data between providers is not always publicly available, laboratories can
compare them based on a variety of factors. Key providers in the environmental sector include
Fapas, DRRR, Waters ERA, NSI Lab Solutions, LGC, and Bio-Rad.

Below is a comparison of these providers based on their offerings for common environmental
contaminants. This information has been compiled from their publicly available program
descriptions.
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The Proficiency Testing Workflow

The process of participating in a proficiency test follows a standardized workflow designed to
ensure a fair and accurate assessment of a laboratory's performance. This process is crucial
for maintaining laboratory accreditation to standards such as ISO/IEC 17025.[1]
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A typical workflow for proficiency testing.

Experimental Protocols

While specific protocols are provided with each PT sample set, the general methodologies

follow established standards.

Sample Preparation and Distribution (PT Provider)

o Matrix Selection: A suitable and homogeneous matrix (e.g., surface water, sandy loam soil) is

selected.
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Spiking: The matrix is spiked with a known concentration of the target analytes. For "blind"
samples, the concentration is unknown to the participating laboratories.

Homogenization: The spiked matrix is thoroughly homogenized to ensure that each sample
aliquot is representative of the entire batch.

Stability Testing: The stability of the analytes in the matrix is tested under various shipping
and storage conditions to ensure sample integrity upon receipt by the participants.

Packaging and Distribution: Samples are packaged to prevent contamination and
degradation and are shipped to participating laboratories with detailed instructions.

ample Analysis (Participating Laboratory)

Sample Receipt and Inspection: Upon receipt, the laboratory inspects the sample for any
signs of damage or compromise.

Method Selection: Laboratories should use their routine, validated analytical methods for the
analysis of the PT sample. This is a key aspect of the proficiency test, as it is intended to
evaluate the laboratory's day-to-day performance.

Sample Preparation: The laboratory follows its standard operating procedures for sample
preparation, which may include extraction, digestion, and cleanup steps.

Instrumental Analysis: The prepared sample is analyzed using the laboratory's calibrated
instrumentation (e.g., GC-MS, LC-MS/MS, ICP-MS).

Data Reporting: The analytical results are reported to the PT provider through their
designated online portal or reporting forms within the specified timeframe.

Performance Evaluation

The cornerstone of proficiency testing is the objective statistical evaluation of the submitted

data. The most common metric used is the z-score.

The z-score indicates how many standard deviations a laboratory's result is from the

consensus value, which is determined from the results of all participating laboratories. A

satisfactory performance is generally indicated by a z-score between -2 and +2.[3]
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The formula for calculating the z-score is:

z=x-X)/o

Where:

e X is the result of the individual laboratory

e Xis the assigned value (consensus mean of all participants)

e 0 is the standard deviation of the participant data
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The process of z-score calculation and interpretation.

Conclusion

Participation in proficiency testing programs is an indispensable practice for any laboratory
engaged in environmental contaminant analysis. It provides an objective measure of
performance, helps identify potential analytical issues, and is a fundamental requirement for
accreditation and regulatory compliance. By carefully selecting a PT provider that aligns with
the laboratory's scope of analysis and diligently participating in their programs, researchers,
scientists, and drug development professionals can ensure the highest level of confidence in
their analytical data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15557622?utm_src=pdf-custom-synthesis
https://www.labmanager.com/proficiency-testing-for-environmental-labs-achieving-data-excellence-in-water-soil-and-air-analysis-34518
https://www.labmanager.com/proficiency-testing-for-environmental-labs-achieving-data-excellence-in-water-soil-and-air-analysis-34518
https://www.wur.nl/en/research/products-services/proficiency-testing-wepal-quasimeme
https://benchmark-intl.com/wp-content/uploads/2024/08/ILC-2023-Report.pdf
https://www.benchchem.com/product/b15557622#proficiency-testing-for-environmental-contaminant-analysis
https://www.benchchem.com/product/b15557622#proficiency-testing-for-environmental-contaminant-analysis
https://www.benchchem.com/product/b15557622#proficiency-testing-for-environmental-contaminant-analysis
https://www.benchchem.com/product/b15557622#proficiency-testing-for-environmental-contaminant-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15557622?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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